1-Boc-3-[(2-bromophenyl-amino)-methyl]-azetidine

Specification

• CAS No.: 887589-67-5
• Molecular Formula: C15H21BrN2O2
• Molecular Weight: 341.24 g/mol
• IUPAC Name: tert-butyl 3-[(2-bromoanilino)methyl]azetidine-1-carboxylate
• Standard InChI: InChI=1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-9-11(10-18)8-17-13-7-5-4-6-12(13)16/h4-7,11,17H,8-10H2,1-3H3
• Standard InChI Key: QQLTWZMTEMESKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)CNC2=CC=CC=C2Br

Introduction

Chemical Identity and Structural Features

Molecular Characterization

1-Boc-3-[(2-bromophenyl-amino)-methyl]-azetidine is a nitrogen-containing heterocycle with the systematic IUPAC name tert-butyl 3-[(2-bromoanilino)methyl]azetidine-1-carboxylate. Its molecular formula, C₁₅H₂₁BrN₂O₂, corresponds to a molecular weight of 341.24 g/mol. The azetidine ring—a four-membered saturated heterocycle—is substituted at the 3-position with an aminomethyl group bearing a 2-bromophenyl moiety, while the 1-position is protected by a Boc group, enhancing stability during synthetic manipulations.

Table 1: Key Physicochemical Properties

Property	Value/Description
Boiling Point	260.6±13.0 °C (Predicted)
Density	1.0234 g/mL at 25 °C
Refractive Index	1.4670
Storage Conditions	Under inert gas at 2–8 °C
Solubility	Soluble in polar aprotic solvents

The Boc group’s electron-withdrawing nature influences the compound’s reactivity, particularly in deprotection reactions under acidic conditions. The 2-bromophenyl substituent introduces steric hindrance and electronic effects that are critical for interactions in biological systems.

Synthetic Methodologies

Core Synthesis Strategies

The synthesis of 1-Boc-3-[(2-bromophenyl-amino)-methyl]-azetidine typically involves a multi-step sequence starting from azetidine precursors. A representative pathway includes:

• Azetidine Ring Formation: Cyclization of γ-chloroamines or ring-opening of epoxides, followed by Boc protection using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine.

• Aminomethyl Functionalization: Introduction of the aminomethyl group via reductive amination, employing sodium cyanoborohydride (NaBH₃CN) or lithium aluminum hydride (LiAlH₄) to reduce imine intermediates.

• Bromophenyl Coupling: Nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig amination to attach the 2-bromophenyl group, often catalyzed by palladium complexes.

A patent by WO2000063168A1 details a related synthesis using sodium hydride (NaH) to deprotonate the azetidine nitrogen, facilitating alkylation with 2-bromophenyl mesylates. The reaction proceeds at 55–60°C in methylene chloride, yielding the target compound after purification via column chromatography.

Key Reaction Optimizations

• Deprotection Conditions: Removal of the Boc group is achieved using hydrochloric acid (HCl) in dioxane or trifluoroacetic acid (TFA) in dichloromethane, yielding the free amine for further derivatization.

• Functional Group Tolerance: The bromine atom’s ortho position on the phenyl ring necessitates careful control of reaction temperatures to avoid undesired elimination or coupling byproducts.

Derivative	Target Activity	IC₅₀/MIC
2-Bromophenyl variant	Tyrosine kinase	2.7 μM
3-Fluorobenzyl variant	EGFR inhibition	4.1 μM
Unsubstituted azetidine	No significant activity	>50 μM

Future Directions and Research Opportunities

Structural Modifications

• Halogen Substitution: Replacing bromine with iodine or chlorine may alter pharmacokinetic profiles, potentially enhancing blood-brain barrier penetration.

• Azetidine Ring Expansion: Synthesis of five-membered pyrrolidine analogs could reduce ring strain, improving metabolic stability.

In Vivo Studies

While in vitro data are promising, future work must address bioavailability and toxicity in animal models. Microsomal stability assays in rat liver fractions indicate a half-life of 23 minutes, suggesting need for prodrug formulations.